Cas no 2305-05-7 (4-Dodecanolide)

• Product Name: 4-Dodecanolide
• CAS No: 2305-05-7
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• MDL: MFCD00036499
• CID: 42748
• PubChem ID: 24845068
• Update Time: 2025-10-05

4-Dodecanolide Chemical and Physical Properties

Names and Identifiers

• dihydro-5-octylfuran-2(3H)-one
• Gamma-Dodecalactone
• gamma-Octyl-gamma-butyrolactone
• Dihydro-5-octyl-2(3H)-furanone
• 4-Dodecanolide
• GAMMA-DODECANOLACTONE
• γ-Dodecalactone
• (±)-Dihydro-5-octyl-2(3H)-furanone
• (±)-γ-Octyl-γ-butyrolactone
• dodecalactone
• Dodecanolide-1,4
• DODECANYL-LACTONE
• FEMA 2400
• G-DODECALACTONE
• g-Dodecanolactone
• γ-Dodecanolactone
• γ-Laurolactone

• MDL： MFCD00036499
• Inchi： 1S/C12H22O2/c1-2-3-4-5-6-7-8-11-9-10-12(13)14-11/h11H,2-10H2,1H3
• InChI Key： WGPCZPLRVAWXPW-UHFFFAOYSA-N
• SMILES： CCCCCCCCC1OC(=O)CC1

Computed Properties

• Exact Mass: 198.16200
• Monoisotopic Mass: 198.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless to yellowish liquid with cream and peach \ pear like fruit aroma
• Density: 0.936 g/mL at 25 °C(lit.)
• Melting Point: 17-18 °C (lit.)
• Boiling Point: 130-132 °C/1.5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.451-1.453
  n20/D 1.452(lit.)
• PSA: 26.30000
• LogP: 3.44260
• Solubility: Not determined
• FEMA: 2400

4-Dodecanolide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：LU3600000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters